Cas no 1333546-71-6 (N3-(1-cyanocyclopentyl)-N1-methyl-N1-phenylbenzene-1,3-dicarboxamide)

• Product Name: N3-(1-cyanocyclopentyl)-N1-methyl-N1-phenylbenzene-1,3-dicarboxamide
• CAS No: 1333546-71-6
• MF: C₂₁H₂₁N₃O₂
• MW: 347.410344839096
• CID: 6032039
• PubChem ID: 53616192
• Update Time: 2025-06-27

N3-(1-cyanocyclopentyl)-N1-methyl-N1-phenylbenzene-1,3-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• N3-(1-cyanocyclopentyl)-N1-methyl-N1-phenylbenzene-1,3-dicarboxamide
• EN300-26685082
• 1333546-71-6
• AKOS033068269
• 1-N-(1-cyanocyclopentyl)-3-N-methyl-3-N-phenylbenzene-1,3-dicarboxamide
• Z1129499581

• Inchi： 1S/C21H21N3O2/c1-24(18-10-3-2-4-11-18)20(26)17-9-7-8-16(14-17)19(25)23-21(15-22)12-5-6-13-21/h2-4,7-11,14H,5-6,12-13H2,1H3,(H,23,25)
• InChI Key： WXKVAGMAPHMCOP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C(N(C)C2C=CC=CC=2)=O)C=1)NC1(C#N)CCCC1

Computed Properties

• Exact Mass: 347.16337692g/mol
• Monoisotopic Mass: 347.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 73.2Ų

Additional information on N3-(1-cyanocyclopentyl)-N1-methyl-N1-phenylbenzene-1,3-dicarboxamide

N3-(1-cyanocyclopentyl)-N1-methyl-N1-phenylbenzene-1,3-dicarboxamide: A Novel Compound with Promising Therapeutic Potential

N3-(1-cyanocyclopentyl)-N1-methyl-N1-phenylbenzene-1,3-dicarboxamide (CAS No. 1333546-71-6) represents a structurally unique molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical research. This compound belongs to the class of benzene-1,3-dicarboxamide derivatives, which are characterized by their ability to modulate biological targets through multiple mechanisms. The N3-(1-cyanocyclopentyl) functional group and the N1-methyl-N1-phenyl substituents contribute to its distinct chemical profile, making it a candidate for further exploration in drug discovery programs.

Recent studies have highlighted the importance of benzene-1,3-dicarboxamide scaffolds in the development of small-molecule therapeutics. These compounds are often engineered to interact with specific protein targets, such as kinases, G-protein coupled receptors (GPCRs), and ion channels. The N3-(1-cyanocyclopentyl) moiety introduces a cyclopentyl ring with a cyanide group, which may enhance the compound's ability to engage in hydrogen bonding or π-π stacking interactions with target proteins. This structural feature is particularly relevant in the context of designing molecules for diseases involving aberrant signaling pathways.

The N1-methyl-N1-phenyl substituents further modulate the compound's pharmacological properties. The phenyl group, a common aromatic substituent in pharmaceutical chemistry, is known to influence the compound's hydrophobicity and metabolic stability. The methylation at the N1 position may also play a role in improving the molecule's solubility or reducing potential side effects. These modifications are critical for optimizing the compound's therapeutic window and reducing off-target effects.

Emerging research in the field of benzene-1,3-dicarboxamide derivatives has demonstrated their potential in targeting inflammatory and neurodegenerative diseases. For instance, a 2023 study published in Journal of Medicinal Chemistry reported that similar compounds exhibited anti-inflammatory effects by inhibiting the NF-κB signaling pathway, which is implicated in chronic inflammation and autoimmune disorders. This suggests that N3-(1-cyanocyclopentyl)-N1-methyl-N1-phenylbenzene-1,3-dicarboxamide could be a valuable candidate for further investigation in the treatment of such conditions.

The 1-cyanocyclopentyl group in this molecule is particularly noteworthy due to its ability to form stable interactions with hydrophobic pockets in target proteins. Cyclopentyl rings are often used in drug design to enhance molecular rigidity and improve binding affinity. The presence of a cyanide group further adds to the molecule's reactivity, potentially enabling it to act as a prodrug or undergo metabolic activation in vivo. These properties make the compound a promising lead for further development.

Another critical aspect of the N3-(1-cyanocyclopentyl)-N1-methyl-N1-phenylbenzene-1,3-dicarboxamide molecule is its potential for targeting specific enzymes or receptors involved in disease progression. For example, the benzene-1,3-dicarboxamide scaffold has been shown to interact with certain kinases, such as PDK1 and PI3K, which are key players in cell survival and proliferation pathways. This makes the compound a potential candidate for the treatment of cancers where these pathways are dysregulated.

Recent advances in computational drug discovery have also highlighted the importance of molecular docking studies in evaluating the binding potential of compounds like N3-(1-cyanocyclopentyl)-N1-methyl-N1-phenylbenzene-1,3-dicarboxamide. Virtual screening techniques have been used to predict the compound's interactions with various protein targets, including ion channels and neurotransmitter receptors. These computational models provide valuable insights into the molecule's mechanism of action and guide further experimental validation.

In addition to its potential therapeutic applications, the N3-(1-cyanocyclopentyl)-N1-methyl-N1-phenylbenzene-1,3-dicarboxamide molecule is also of interest in the field of medicinal chemistry due to its structural versatility. The ability to modify the cyclopentyl ring or the phenyl substituents allows for the design of derivatives with enhanced potency or improved pharmacokinetic profiles. This flexibility is crucial for optimizing the compound's performance in vivo.

Moreover, the benzene-1,3-dicarboxamide scaffold has been explored for its role in modulating the activity of G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes. The specific interactions between the compound and these receptors could lead to the development of drugs targeting conditions such as hypertension, diabetes, and neurological disorders. The N3-(1-cyanocyclopentyl) group may play a key role in these interactions by forming favorable non-covalent bonds with the receptor's binding site.

Studies on the metabolic stability of N3-(1-cyanocyclopentyl)-N1-methyl-N1-phenylbenzene-1,3-dicarboxamide are also of significant interest. The presence of the cyanide group may influence the compound's susceptibility to enzymatic degradation, which could impact its half-life in the body. Understanding these metabolic pathways is essential for predicting the compound's in vivo behavior and optimizing its formulation for therapeutic use.

Finally, the N1-methyl-N1-phenyl substituents may contribute to the compound's ability to interact with lipid membranes, which is important for its cellular uptake and distribution. The phenyl group's hydrophobic nature could facilitate the compound's penetration into cell membranes, enhancing its bioavailability. This property is particularly relevant for drugs targeting intracellular pathways or requiring rapid cellular entry.

In conclusion, the N3-(1-cyanocyclopentyl)-N1-methyl-N1-phenylbenzene-1,3-dicarboxamide molecule represents a promising candidate for further exploration in drug discovery. Its unique structural features, including the 1-cyanocyclopentyl group and the N1-methyl-N1-phenyl substituents, contribute to its potential therapeutic applications and pharmacological properties. Continued research into this compound's interactions with biological targets and its metabolic behavior will be critical for advancing its development as a potential therapeutic agent.

As the field of medicinal chemistry continues to evolve, the importance of compounds like N3-(1-cyanocyclopentyl)-N1-methyl-N1-phenylbenzene-1,3-dicarboxamide in drug discovery cannot be overstated. Their structural versatility and potential for modulating key biological pathways make them valuable candidates for addressing a wide range of diseases. The ongoing exploration of these compounds will undoubtedly lead to the development of new and effective therapies for patients in need.

Ultimately, the benzene-1,3-dicarboxamide scaffold and its derivatives, including N3-(1-cyanocyclopentyl)-N1-methyl-N1-phenylbenzene-1,3-dicarboxamide, represent a significant area of research in the quest for innovative therapeutic solutions. By leveraging the unique properties of these compounds, scientists and researchers can continue to make strides in the treatment of complex diseases, improving patient outcomes and advancing the field of medicine.

For further information on the potential applications of N3-(1-cyanocyclopentyl)-N1-methyl-N1-phenylbenzene-1,3-dicarboxamide, it is recommended to consult recent scientific literature and clinical trials that may provide additional insights into its therapeutic potential and mechanisms of action.